Cas no 1262018-96-1 (2-Cyano-4-methylcinnamic acid)

• Product Name: 2-Cyano-4-methylcinnamic acid
• CAS No: 1262018-96-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 4948977
• Update Time: 2025-05-24

2-Cyano-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methylcinnamic acid

• Inchi： 1S/C11H9NO2/c1-8-2-3-9(4-5-11(13)14)10(6-8)7-12/h2-6H,1H3,(H,13,14)/b5-4+
• InChI Key： RMFSESLLMDXTNB-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1C=CC(C)=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Cyano-4-methylcinnamic acid

2-Cyano-4-methylcinnamic acid (CAS No. 1262018-96-1): A Versatile Building Block in Organic Synthesis and Material Science

2-Cyano-4-methylcinnamic acid (CAS No. 1262018-96-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability. As a derivative of cinnamic acid, this compound features a cyano group (-CN) at the 2-position and a methyl group (-CH3) at the 4-position of the phenyl ring. These functional groups make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms like "2-Cyano-4-methylcinnamic acid synthesis", "CAS 1262018-96-1 applications", and "cyano cinnamic acid derivatives", highlighting its relevance in modern chemistry.

The growing interest in 2-Cyano-4-methylcinnamic acid is partly driven by the demand for sustainable and efficient synthetic routes. With the rise of green chemistry, scientists are exploring eco-friendly methods to produce this compound, such as catalytic processes or solvent-free reactions. Searches for "green synthesis of cyano cinnamic acids" and "biocatalytic routes for CAS 1262018-96-1" reflect this trend. Additionally, its role in photopolymerization and as a precursor for nonlinear optical materials aligns with the surge in interest for "advanced functional materials" and "organic electronics".

From a structural perspective, the presence of both electron-withdrawing (-CN) and electron-donating (-CH3) groups in 2-Cyano-4-methylcinnamic acid creates a push-pull effect, enhancing its utility in charge-transfer complexes and photoactive systems. This property is particularly valuable in the development of organic light-emitting diodes (OLEDs) and solar cell materials, topics frequently queried in academic and industrial research databases. The compound’s ability to form stable crystals also makes it a candidate for "crystal engineering" and "supramolecular chemistry" applications.

In pharmaceutical research, 2-Cyano-4-methylcinnamic acid serves as a key intermediate for designing bioactive molecules. Its scaffold is found in compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Queries like "medicinal chemistry applications of CAS 1262018-96-1" and "cyano cinnamic acid derivatives in drug discovery" underscore its importance in this field. The compound’s compatibility with microwave-assisted synthesis and high-throughput screening further boosts its appeal for rapid drug development.

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In summary, 2-Cyano-4-methylcinnamic acid (CAS No. 1262018-96-1) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceuticals. Its popularity in search engines and academic literature reflects its versatility and the growing need for innovative chemical solutions. By addressing trending topics like "sustainable synthesis", "functional materials", and "drug discovery intermediates", this compound remains at the forefront of scientific and industrial advancements.